4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine

• IUPAC Name: 4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C20H26N4O/c1-2-7-17(6-1)19-9-11-22-20(23-19)24-12-4-8-18(14-24)25-15-16-5-3-10-21-13-16/h3,5,9-11,13,17-18H,1-2,4,6-8,12,14-15H2
• InChI Key: JTYPXRJAACFMTA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NC(=NC=C2)N3CCCC(C3)OCC4=CN=CC=C4
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol

Description

4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a potent and selective inhibitor of the protein kinase CK1δ, which plays a crucial role in regulating various cellular processes, including circadian rhythms, cell division, and DNA repair.

Mechanism of Action

4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine is a selective inhibitor of CK1δ, which is a protein kinase that plays a crucial role in regulating various cellular processes. CK1δ is involved in the phosphorylation of proteins that are involved in circadian rhythms, cell division, and DNA repair. By inhibiting CK1δ, 4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine can disrupt these processes and potentially lead to therapeutic benefits.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine are still being studied. However, it has been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to regulate circadian rhythms, which has implications for the treatment of sleep disorders and other conditions related to disrupted circadian rhythms.

Advantages and Limitations for Lab Experiments

One advantage of using 4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine in lab experiments is its high selectivity for CK1δ. This allows for more precise targeting of this protein kinase and reduces the risk of off-target effects. However, one limitation is that the compound may have limited solubility in certain solvents, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine. One direction is to further study its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Additionally, more research is needed to understand the biochemical and physiological effects of the compound and its mechanism of action. Finally, there is potential for the development of new derivatives of 4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine with improved properties, such as increased solubility or potency.

Synthesis Methods

The synthesis of 4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine involves several steps. The first step is the preparation of 3-(pyridin-3-ylmethoxy)piperidine, which is achieved by reacting 3-pyridinemethanol with piperidine in the presence of a base. The second step involves the reaction of 3-(pyridin-3-ylmethoxy)piperidine with cyclopentanone in the presence of an acid catalyst to form the intermediate compound. The final step is the reaction of the intermediate compound with guanidine in the presence of a base to form 4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine.

Scientific Research Applications

4-cyclopentyl-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]pyrimidine has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, it has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and bipolar disorder. The compound has also been shown to regulate circadian rhythms, which has implications for the treatment of sleep disorders and other conditions related to disrupted circadian rhythms.